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Compound of Interest

Compound Name: DM-01

Cat. No.: B8117650

For researchers, scientists, and drug development professionals, the safe handling and
disposal of potent compounds like DM-01 (Mertansine) are paramount. This guide provides
immediate, essential safety protocols, operational procedures, and disposal plans to ensure a
secure laboratory environment. DM-01 is a highly potent tubulin inhibitor, often used in the
development of antibody-drug conjugates (ADCSs), and requires stringent handling precautions.
[1][2] It is frequently supplied as a solution in Dimethyl Sulfoxide (DMSO), a solvent that
necessitates its own safety considerations.

Immediate Safety Protocols

Understanding the Hazards:

DM-01 is classified as a highly hazardous substance with multiple risk factors.[1] It is fatal if
swallowed or in contact with skin, causes severe skin burns and eye damage, and is suspected
of causing genetic defects, cancer, and reproductive harm.[1][3][4]

DMSO, the common solvent for DM-01, is a combustible liquid that can readily penetrate the
skin, carrying dissolved substances like DM-01 along with it.[5][6][7] This property underscores
the critical importance of avoiding all skin contact.

Emergency First Aid:

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Immediately remove all contaminated clothing.

[1] Wash the affected area thoroughly with soap
Skin Contact and copious amounts of water for at least 15

minutes.[1][3] Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.

Move the exposed person to fresh air. If
breathing is difficult or has stopped, provide

Inhalation . —_
artificial respiration or oxygen.[1][3] Seek
immediate medical attention.
Do NOT induce vomiting.[3] Rinse mouth with
) water.[3] Never give anything by mouth to an
Ingestion

unconscious person.[3] Seek immediate medical

attention.

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling DM-01 is essential to minimize exposure risk. The following
workflow outlines the necessary steps and required PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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